5-acetyl-2-amino-6-methyl-4-(3,4,5-trimethoxyphenyl)-4H-pyran-3-carbonitrile
Overview
Description
5-Acetyl-2-amino-6-methyl-4-(3,4,5-trimethoxyphenyl)-4H-pyran-3-carbonitrile belongs to the class of pyran derivatives. Its chemical structure consists of a pyran ring fused with an acetyl group, an amino group, and a cyano group. The trimethoxyphenyl substituent adds complexity and interesting properties to this compound.
Preparation Methods
Synthetic Routes::
Knoevenagel Condensation:
Industrial Production:
Chemical Reactions Analysis
Reactivity::
Oxidation: The acetyl group is susceptible to oxidation, leading to the formation of carboxylic acids.
Reduction: Reduction of the cyano group can yield the corresponding amine.
Substitution: The trimethoxyphenyl group can undergo nucleophilic substitution reactions.
Knoevenagel Condensation: Acetylacetone, 3,4,5-trimethoxybenzaldehyde, base (e.g., sodium ethoxide), and solvent (e.g., ethanol).
Cyano Group Introduction: Sodium cyanide, polar aprotic solvent (e.g., DMF or DMSO).
- The desired product is 5-acetyl-2-amino-6-methyl-4-(3,4,5-trimethoxyphenyl)-4H-pyran-3-carbonitrile.
Scientific Research Applications
This compound finds applications in various fields:
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor properties).
Medicine: Studied for its pharmacological effects.
Industry: Limited industrial applications due to its specialized nature.
Mechanism of Action
- The exact mechanism remains an active area of research.
- Potential molecular targets include enzymes, receptors, or cellular pathways.
- Further studies are needed to elucidate its precise mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C18H20N2O5 |
|---|---|
Molecular Weight |
344.4 g/mol |
IUPAC Name |
5-acetyl-2-amino-6-methyl-4-(3,4,5-trimethoxyphenyl)-4H-pyran-3-carbonitrile |
InChI |
InChI=1S/C18H20N2O5/c1-9(21)15-10(2)25-18(20)12(8-19)16(15)11-6-13(22-3)17(24-5)14(7-11)23-4/h6-7,16H,20H2,1-5H3 |
InChI Key |
CXLUAWATLIUUQO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(C(=C(O1)N)C#N)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)C |
Origin of Product |
United States |
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